Cas no 107866-80-8 (Benzo[b]thiophene-5-acetic acid, 4,5,6,7-tetrahydro-4-oxo-)

• Product Name: Benzo[b]thiophene-5-acetic acid, 4,5,6,7-tetrahydro-4-oxo-
• CAS No: 107866-80-8
• MF: C₁₀H₁₀O₃S
• MW: 210.249601840973
• CID: 3589256
• PubChem ID: 10584566
• Update Time: 2025-05-19

Benzo[b]thiophene-5-acetic acid, 4,5,6,7-tetrahydro-4-oxo- Chemical and Physical Properties

Names and Identifiers

• Benzo[b]thiophene-5-acetic acid, 4,5,6,7-tetrahydro-4-oxo-
• 2-(4-oxo-4,5,6,7-tetrahydro-1-benzothiophen-5-yl)acetic acid
• SCHEMBL9385024
• EN300-385299
• 2-(4-oxo-4,5,6,7-tetrahydro-1-benzothiophen-5-yl)aceticacid
• AKOS022650176
• Z1508925759
• 107866-80-8
• 2-(4-oxo-6,7-dihydro-5H-1-benzothiophen-5-yl)acetic acid

• Inchi： 1S/C10H10O3S/c11-9(12)5-6-1-2-8-7(10(6)13)3-4-14-8/h3-4,6H,1-2,5H2,(H,11,12)
• InChI Key： SAOLNPJPCPAMSO-UHFFFAOYSA-N
• SMILES： C12CCC(CC(O)=O)C(=O)C=1C=CS2

Computed Properties

• Exact Mass: 210.03506535Da
• Monoisotopic Mass: 210.03506535Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 82.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on Benzo[b]thiophene-5-acetic acid, 4,5,6,7-tetrahydro-4-oxo-

Comprehensive Overview of Benzo[b]thiophene-5-acetic acid, 4,5,6,7-tetrahydro-4-oxo- (CAS No. 107866-80-8)

The compound Benzo[b]thiophene-5-acetic acid, 4,5,6,7-tetrahydro-4-oxo- (CAS No. 107866-80-8) is a significant intermediate in pharmaceutical and organic synthesis. Its unique structure, featuring a benzo[b]thiophene core fused with a tetrahydro-4-oxo moiety, makes it a versatile building block for drug discovery and material science. Researchers and industries are increasingly interested in this compound due to its potential applications in developing anti-inflammatory, anticancer, and antimicrobial agents. The growing demand for heterocyclic compounds in medicinal chemistry has further spotlighted its relevance.

One of the key reasons for the popularity of Benzo[b]thiophene-5-acetic acid, 4,5,6,7-tetrahydro-4-oxo- is its role in synthesizing bioactive molecules. The benzo[b]thiophene scaffold is known for its electron-rich properties, which enhance binding affinity to biological targets. This characteristic aligns with current trends in drug design, where researchers prioritize small molecule inhibitors and kinase-targeted therapies. Additionally, the compound's tetrahydro-4-oxo group introduces functional versatility, enabling modifications for improved pharmacokinetics.

In the context of sustainability and green chemistry, Benzo[b]thiophene-5-acetic acid, 4,5,6,7-tetrahydro-4-oxo- has garnered attention for its potential in eco-friendly synthesis routes. With the rise of biocatalysis and flow chemistry, manufacturers are exploring efficient methods to produce this compound with minimal waste. This aligns with the global push toward sustainable pharmaceuticals, a topic frequently searched by professionals in the field. The compound's compatibility with microwave-assisted synthesis further enhances its appeal for high-throughput applications.

From a commercial perspective, the market for Benzo[b]thiophene derivatives is expanding, driven by their utility in drug discovery pipelines. Analysts note increased procurement of CAS No. 107866-80-8 by contract research organizations (CROs) and academic labs. Frequently asked questions (FAQs) in search engines include: "What are the synthetic routes for 4,5,6,7-tetrahydro-4-oxo-benzo[b]thiophene-5-acetic acid?" and "How does this compound compare to other thiophene-based intermediates?" Addressing these queries, this compound offers distinct advantages in yield and purity.

In summary, Benzo[b]thiophene-5-acetic acid, 4,5,6,7-tetrahydro-4-oxo- (CAS No. 107866-80-8) stands at the intersection of innovation and practicality. Its structural features, combined with evolving synthetic technologies, position it as a critical asset for researchers tackling neglected diseases and precision medicine. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in next-generation therapeutics.